2-[(4-bromobenzyl)thio]-N-(3-ethoxypropyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-(3-ethoxypropyl)acetamide
• InChI: InChI=1S/C14H20BrNO2S/c1-2-18-9-3-8-16-14(17)11-19-10-12-4-6-13(15)7-5-12/h4-7H,2-3,8-11H2,1H3,(H,16,17)
• InChI Key: JBRILQPDCQRQSG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)CSCC1=CC=C(C=C1)Br
• Molecular Formula: C14H20BrNO2S
• Molecular Weight: 346.29 g/mol

Description

2-[(4-bromobenzyl)thio]-N-(3-ethoxypropyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as BBA and is a thioamide derivative that has been synthesized through a specific method.

Mechanism of Action

The mechanism of action of BBA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell proliferation and survival. BBA has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), both of which are important regulators of cell growth and survival.
Biochemical and Physiological Effects:
BBA has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, BBA has been shown to have anti-inflammatory and antioxidant properties. BBA has also been shown to modulate the expression of certain genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BBA in lab experiments is its potent anti-tumor activity, which makes it a promising candidate for the development of new cancer therapies. However, BBA is also a relatively new compound, and its safety and efficacy in humans have not yet been fully established. Additionally, BBA may have off-target effects on other enzymes and signaling pathways, which could limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on BBA. One area of interest is in the development of new cancer therapies that target the AKT/mTOR pathway, which has been shown to be inhibited by BBA. Additionally, further studies are needed to determine the safety and efficacy of BBA in humans, and to assess its potential use in the treatment of neurodegenerative diseases. Finally, studies are needed to identify any potential off-target effects of BBA, and to develop new compounds that are more selective in their activity.

Scientific Research Applications

BBA has been studied for its potential use in a variety of scientific research applications. One of the primary areas of interest is in the field of cancer research, where BBA has been shown to exhibit anti-tumor activity in vitro and in vivo. Additionally, BBA has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.